3-(4-hydroxyphenyl)but-2-enoic acid
Overview
Description
3-(4-Hydroxyphenyl)but-2-enoic acid, also known as 3-phenylpropanoic acid or 3-hydroxy-2-phenylpropanoic acid, is an organic acid belonging to the family of phenylpropanoic acids. It is a naturally occurring compound found in various plants, fruits, and vegetables. It has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
3-(4-Hydroxyphenyl)but-2-enoic acid has been studied extensively in the fields of medicine, biochemistry, and pharmacology. It has been found to have anti-inflammatory, antioxidant, and anti-tumor properties. It has also been studied for its potential to inhibit the growth of certain types of cancer cells. In addition, it has been studied for its potential to reduce the risk of cardiovascular disease and to improve glucose metabolism.
Mechanism of Action
The exact mechanism of action of 3-(4-hydroxyphenyl)but-2-enoic acid is not fully understood. However, it is believed to act as an antioxidant by scavenging reactive oxygen species and reducing oxidative stress. It may also act as an anti-inflammatory agent by inhibiting the release of pro-inflammatory cytokines. In addition, it may act as an anti-tumor agent by inhibiting the growth of certain types of cancer cells.
Biochemical and Physiological Effects
3-(4-Hydroxyphenyl)but-2-enoic acid has been found to have a variety of biochemical and physiological effects. It has been found to reduce the levels of certain pro-inflammatory cytokines, such as tumor necrosis factor alpha and interleukin-6. In addition, it has been found to reduce the levels of certain oxidative stress markers, such as malondialdehyde and nitric oxide. It has also been found to reduce the levels of certain markers of cell death, such as caspase-3 and caspase-7.
Advantages and Limitations for Lab Experiments
The use of 3-(4-hydroxyphenyl)but-2-enoic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it has been found to be relatively safe and non-toxic. However, it is important to note that it is not approved for human use, and it is not recommended for use in laboratory experiments involving animals.
Future Directions
The potential applications of 3-(4-hydroxyphenyl)but-2-enoic acid are vast and varied. Future research should focus on further elucidating the mechanism of action of this compound, as well as exploring its potential therapeutic applications in the fields of medicine, biochemistry, and pharmacology. In addition, further research should be conducted to identify new synthesis methods and to develop new laboratory experiments utilizing this compound. Finally, further research should be conducted to identify new potential applications of this compound, such as in the field of cosmetics and food science.
Synthesis Methods
3-(4-Hydroxyphenyl)but-2-enoic acid can be synthesized in a variety of ways. One of the most common methods is the reaction of 4-hydroxyphenylacetic acid with sodium nitrite and hydrochloric acid. This reaction produces 3-(4-hydroxyphenyl)but-2-enoic acid, as well as sodium chloride and nitrous acid. Another method of synthesis is the reaction of 4-hydroxybenzaldehyde with ethyl acetoacetate, which produces 3-(4-hydroxyphenyl)but-2-enoic acid, as well as ethyl acetate and acetone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-hydroxyphenyl)but-2-enoic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the protection of the hydroxyl group, the formation of a double bond, and the introduction of a carboxylic acid group.", "Starting Materials": [ "4-hydroxybenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium bicarbonate", "hydrochloric acid", "sodium hydroxide", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Protection of the hydroxyl group in 4-hydroxybenzaldehyde using acetic anhydride and sodium bicarbonate to form 4-acetoxybenzaldehyde", "Step 2: Condensation of 4-acetoxybenzaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(4-acetoxyphenyl)but-2-enoic acid ethyl ester", "Step 3: Hydrolysis of the ethyl ester using hydrochloric acid to form 3-(4-acetoxyphenyl)but-2-enoic acid", "Step 4: Removal of the acetoxy group using sodium hydroxide to form 3-(4-hydroxyphenyl)but-2-enoic acid", "Step 5: Purification of the product using magnesium sulfate and recrystallization from diethyl ether/petroleum ether" ] } | |
CAS RN |
149636-52-2 |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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